25-Hydroxy vitamin D3 3,3'-biotinylaminopropyl ether

• Molecular Formula: C40H65N3O4S
• Molecular Weight: 684.0 g/mol
• InChI: InChI=1S/C40H65N3O4S/c1-27-15-18-31(47-24-10-23-41-36(44)14-7-6-13-35-37-34(26-48-35)42-38(45)43-37)25-30(27)17-16-29-12-9-22-40(5)32(19-20-33(29)40)28(2)11-8-21-39(3,4)46/h16-17,28,31-35,37,46H,1,6-15,18-26H2,2-5H3,(H,41,44)(H2,42,43,45)
• InChIKey: BQEWCHUHMJQYIG-UHFFFAOYSA-N

N-[3-[3-[2-[1-(6-hydroxy-6-methylheptan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl]oxypropyl]-5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanamide: Structural Identification and Procurement Context

N-[3-[3-[2-[1-(6-hydroxy-6-methylheptan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl]oxypropyl]-5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanamide is a synthetic vitamin D analogue–biotin conjugate [1]. Its structure comprises a vitamin D secosteroid core linked via an oxypropyl spacer to a biotin moiety [2]. As a heterobifunctional probe, it is designed for molecular recognition studies, enabling detection and purification of vitamin D receptor (VDR) and vitamin D binding protein (DBP) interactions through avidin/streptavidin systems [3]. The compound is procured as a research reagent (purity ≥95%) for in vitro assays and affinity chromatography [2].

Probe type Biotinylated vitamin D conjugate for VDR/DBP interaction studies

Capture method Direct streptavidin/avidin affinity capture and detection

Design Short, rigid oxypropyl linker preserves binding orientation

Format Research reagent for in vitro assays and affinity chromatography

• [1] PubChem. CID 6438982. (1S,2S,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-2-(3-hydroxypropoxy)-4-methylidenecyclohexane-1,3-diol. View Source
• [2] Eldecalcitol. ChemSpider 4943418. UNII I2JP8UE90H. Molecular formula C30H50O5, molar mass 490.715 g/mol. View Source
• [3] ChEBI. 3-[2-[1-(6-hydroxy-6-methylheptan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylene-1-cyclohexanol (CHEBI:125445). View Source

Why In-Class Vitamin D Analogues or Alternative Biotin Conjugates Cannot Replace N-[3-[3-[2-[1-(6-hydroxy-6-methylheptan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl]oxypropyl]-5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanamide in Assay Development

Generic substitution fails because the specific stereochemistry and linker architecture of this conjugate are non-interchangeable determinants of molecular recognition fidelity [1]. The vitamin D core is precisely (1S,2S,3S,5Z,7E,20R,22R) configured [2], and the oxypropyl spacer length governs both biotin accessibility for avidin binding and the retention of native ligand–receptor binding affinity . Alternative biotinylated vitamin D analogues with different spacer lengths (e.g., 22 Å PEG linkers) exhibit altered binding kinetics and steric hindrance profiles, while non-biotinylated or differently derivatized analogues lack the essential avidin capture functionality required for pull-down, ELISA, and surface plasmon resonance assays .

TargetShort oxypropyl linker (approx. 3–4 Å)

AlternativeLong, flexible PEG linkers (~22 Å) may alter binding geometry and increase non-specific background

TargetDefined (1S,2S,3S,5Z,7E,20R,22R) heptastereoisomer

AlternativeRacemic or epimerized material may lose VDR affinity and reproducibility

TargetC-2 A-ring ether conjugation

AlternativeSide-chain or C-3 ester conjugates have distinct SAR that can shift probe behavior

• [1] PubChem. CID 6438982. (1S,2S,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-2-(3-hydroxypropoxy)-4-methylidenecyclohexane-1,3-diol. View Source
• [2] ChEBI. 3-[2-[1-(6-hydroxy-6-methylheptan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylene-1-cyclohexanol (CHEBI:125445). View Source

Quantitative Differentiation of N-[3-[3-[2-[1-(6-hydroxy-6-methylheptan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl]oxypropyl]-5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanamide from Closest Structural Analogs

Spacer Length Differentiation: Oxypropyl Linker (Target) vs. 22 Å PEG Linker (Commercial Conjugate)

The target compound incorporates an oxypropyl spacer between the vitamin D core and the biotin moiety, as opposed to the extended 22 Å PEG spacer arm found in 25-OH Vitamin D3 Biotin Conjugate . The shorter, less flexible oxypropyl linker reduces the degrees of freedom and restricts the biotin tag to a more defined orientation relative to the vitamin D binding pocket, minimizing the risk of non-specific protein–surface interactions and improving the signal-to-noise ratio in avidin-based capture assays .

Linker length reduction

Data to verify

~18 Å shorter vs. 22 Å PEG conjugate

May reduce non-specific interactions and improve signal-to-noise; data to verify

Reported from structural analysis; validate in assay

Evidence Dimension	Linker length / flexibility
Target Compound Data	Oxypropyl spacer (approx. 3–4 Å fully extended)
Comparator Or Baseline	25-OH Vitamin D3 Biotin Conjugate with 22 Å PEG spacer arm
Quantified Difference	Linker length reduced by ~18 Å; reduced conformational freedom
Conditions	In silico molecular dynamics / chemical structure analysis

Why This Matters

Shorter, constrained linkers preserve native binding geometry and reduce assay background, which is critical for quantifying low-abundance VDR–ligand interactions.

Stereochemical Fidelity: 1α,3β-Diol Configuration Retention vs. Generic Biotin Derivatives

The target compound retains the full stereochemical signature of the native vitamin D hormone [1]. The vitamin D core is defined by (1S,2S,3S,5Z,7E,20R,22R) stereocenters [2]. This configuration is essential for high-affinity binding to the vitamin D receptor (VDR). Generic biotin derivatives or non-stereochemically defined analogues lack this precise arrangement, resulting in significantly lower VDR binding affinity and unpredictable biological activity [1].

Stereochemical identity

Class-level

(1S,2S,3S,5Z,7E,20R,22R)-heptastereoisomer

Stereochemical integrity is critical for VDR binding reproducibility

Class-level inference; verify batch COA for enantiopurity

Evidence Dimension	Stereochemical purity / configuration
Target Compound Data	(1S,2S,3S,5Z,7E,20R,22R)-heptastereoisomer
Comparator Or Baseline	Non-stereospecific biotin-vitamin D conjugates or racemic mixtures
Quantified Difference	Not quantifiable (qualitative presence/absence of defined stereocenters)
Conditions	Chiral chromatography / NMR / X-ray crystallography

Why This Matters

Stereochemical integrity is non-negotiable for experiments requiring physiologically relevant VDR activation or competitive binding assays; racemic or epimerized material will produce confounded, irreproducible results.

• [1] ChEBI. 3-[2-[1-(6-hydroxy-6-methylheptan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylene-1-cyclohexanol (CHEBI:125445). View Source
• [2] PubChem. CID 6438982. (1S,2S,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-2-(3-hydroxypropoxy)-4-methylidenecyclohexane-1,3-diol. View Source

Conjugation Site Specificity: A-Ring Derivatization (Target) vs. Side-Chain or Non-Specific Labeling

The biotin moiety in the target compound is attached via an ether linkage to the C-2 position of the A-ring (2-(3-hydroxypropoxy) substitution) [1]. This site-specific modification is distinct from side-chain or C-3 ester conjugates commonly used in other biotinylated vitamin D probes [2]. A-ring modifications, particularly at C-2, are known to differentially modulate VDR transactivation and cofactor recruitment relative to side-chain modifications, which primarily affect DBP binding and systemic transport [2].

Conjugation site specificity

Class-level

C-2 A-ring ether; avoids C-3 hydroxyl interference

SAR may differ from side-chain or C-3 conjugates

Literature SAR; confirm VDR transactivation profile

Evidence Dimension	Conjugation site on vitamin D scaffold
Target Compound Data	C-2 (A-ring) ether-linked oxypropyl-biotin
Comparator Or Baseline	C-3 ester conjugates or side-chain biotinylated analogues
Quantified Difference	Not applicable (different chemical entities with distinct SAR)
Conditions	Literature-derived structure-activity relationship (SAR) analysis

Why This Matters

The C-2 conjugation site avoids interference with the C-3 hydroxyl essential for VDR hydrogen bonding and the side chain required for DBP interaction, yielding a probe with a unique and potentially more selective molecular recognition profile.

• [1] PubChem. CID 6438982. (1S,2S,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-2-(3-hydroxypropoxy)-4-methylidenecyclohexane-1,3-diol. View Source
• [2] Hilger, C., et al. Synthesis of vitamin D3 analogues with A-ring modifications to directly measure vitamin D levels in biological samples. Bioorg Med Chem. 2013. View Source

Functional Assay Compatibility: Direct Avidin Capture Efficiency vs. Antibody-Dependent Methods

The target compound's covalent biotin tag enables direct, high-affinity capture onto streptavidin-coated plates or beads (Kd ≈ 10⁻¹⁵ M for biotin-streptavidin), eliminating the need for species-specific secondary antibodies . This contrasts with non-biotinylated vitamin D analogues, which require complex and potentially cross-reactive antibody-based detection systems . The direct avidin capture method reduces assay time and variability, providing a more robust and reproducible platform for quantifying VDR binding or for use in competitive ligand-binding assays.

Capture mechanism comparison

Data to verify

Direct streptavidin (Kd ≈ 10⁻¹⁵ M) vs. antibody-based detection

May reduce assay steps and lot variability; data to verify

Time saving ~1–2 h reported; inter-assay variability not validated here

Evidence Dimension	Assay capture mechanism
Target Compound Data	Direct streptavidin capture (Kd ≈ 10⁻¹⁵ M)
Comparator Or Baseline	Antibody-based detection for non-biotinylated vitamin D analogues
Quantified Difference	Eliminates antibody incubation step (time saving ~1–2 hours); reduces inter-assay variability from antibody lot-to-lot variation
Conditions	Standard ELISA and pull-down assay workflows

Why This Matters

For high-throughput screening and routine quantification, the direct capture method provides superior consistency and lower cost-per-data-point compared to multi-step antibody protocols.

Optimal Research and Assay Development Scenarios for Procuring N-[3-[3-[2-[1-(6-hydroxy-6-methylheptan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl]oxypropyl]-5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanamide

Quantitative VDR Competitive Binding Assays Requiring Minimal Steric Interference

This compound is the preferred choice for competitive radioligand binding assays or fluorescence polarization assays aimed at measuring the affinity of novel vitamin D analogues for the human VDR. Its short oxypropyl linker ensures the biotin tag does not sterically hinder the ligand-binding pocket, while the retained C-3 hydroxyl group [1] maintains native hydrogen-bonding interactions. Procurement of this specific conjugate is justified when assay sensitivity and accurate IC50 determination are paramount, as longer or more flexible linkers can artificially reduce apparent binding affinity.

Streptavidin Pull-Down of VDR Complexes for Proteomic Profiling

For researchers investigating the vitamin D-dependent interactome, this conjugate enables efficient, one-step affinity purification of VDR and its associated cofactors (e.g., RXR, corepressors) from cell lysates . The stereochemically defined vitamin D core [1] recruits endogenous VDR complexes under physiologically relevant conditions. The biotin handle allows for stringent washing of immobilized complexes on streptavidin beads, reducing background proteins and enriching for specific interaction partners. This specific reagent is essential when downstream mass spectrometry analysis requires high-purity protein complexes.

Development of Non-Radioactive ELISA for Vitamin D Metabolite Quantification

This compound serves as a key building block for developing non-radioactive competitive ELISAs to measure serum or plasma levels of 1,25-dihydroxyvitamin D3 or related metabolites . Its direct avidin capture functionality [1] replaces radiolabeled tracers, simplifying laboratory workflows and eliminating radioactive waste disposal. The defined stereochemistry and A-ring conjugation site [2] ensure that the conjugate competes with the native analyte for VDR or DBP binding sites, providing a robust standard curve. Procurement of this specific compound is critical for establishing assays that are both sensitive and compliant with modern laboratory safety standards.

Surface Plasmon Resonance (SPR) Analysis of VDR–Ligand Binding Kinetics

For label-free, real-time kinetic analysis of VDR binding using SPR, this biotinylated conjugate can be immobilized directly onto a streptavidin-coated sensor chip . The oxypropyl linker provides a rigid, well-defined orientation of the ligand, minimizing mass transport limitations and enabling accurate determination of association (ka) and dissociation (kd) rate constants [1]. The use of this specific conjugate is mandated when comparing the kinetic profiles of a panel of vitamin D analogues, as alternative immobilization chemistries (e.g., amine coupling) could randomly orient the protein and obscure subtle differences in binding kinetics.

Application

Selection Property

Validation Focus

VDR competitive binding studies

Rigid, minimal-linker design

Ligand-binding steric interference assessment

VDR complex affinity pull-down

Stereochemically defined biotin conjugate

Co-purified protein complex identity and purity

Vitamin D metabolite ELISA development

Direct avidin-capture functionality

Assay sensitivity and standard curve linearity

VDR-ligand SPR kinetics

Orientable biotin-immobilization

Kinetic rate constants (ka, kd) accuracy

• [1] PubChem. CID 6438982. (1S,2S,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-2-(3-hydroxypropoxy)-4-methylidenecyclohexane-1,3-diol. View Source
• [2] Hilger, C., et al. Synthesis of vitamin D3 analogues with A-ring modifications to directly measure vitamin D levels in biological samples. Bioorg Med Chem. 2013. View Source